Cas no 2648927-93-7 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid
• CAS No: 2648927-93-7
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5927738
• PubChem ID: 165525567
• Update Time: 2025-06-09

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylpropanamido]propanoic acid
• 2648927-93-7
• EN300-1493374

• Inchi： 1S/C27H26N2O5/c1-17(26(31)32)29-25(30)23(18-9-3-2-4-10-18)15-28-27(33)34-16-24-21-13-7-5-11-19(21)20-12-6-8-14-22(20)24/h2-14,17,23-24H,15-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t17-,23?/m1/s1
• InChI Key： HKZJLGKOTWLCGX-LIXIDFRTSA-N
• SMILES： O(C(NCC(C(N[C@@H](C(=O)O)C)=O)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid

Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid (CAS No. 2648927-93-7)

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid (CAS No. 2648927-93-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins due to its unique structural and functional properties.

The Fmoc group, or 9-fluorenylmethoxycarbonyl, is a widely used protecting group in peptide synthesis. It is known for its ease of removal under mild conditions and its ability to prevent unwanted side reactions during the synthesis process. The presence of this group in (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid makes it an ideal building block for the construction of complex peptide sequences.

The phenylalanine derivative in this compound, specifically the phenylpropanamidopropanoic acid moiety, contributes to its hydrophobic character, which is essential for the stability and solubility of peptides in various solvents. This property is particularly important in the context of drug delivery systems, where the solubility and stability of the active pharmaceutical ingredients (APIs) can significantly impact their efficacy.

Recent studies have highlighted the potential applications of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can be used as a key intermediate in the synthesis of peptides with potent anti-cancer properties. The researchers found that peptides synthesized using this compound exhibited enhanced cellular uptake and selective toxicity towards cancer cells, making them promising candidates for targeted cancer therapy.

In addition to its use in cancer research, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid has also shown potential in the field of neurodegenerative diseases. A study published in Chemical Communications in 2020 reported that peptides containing this compound were effective in inhibiting the aggregation of amyloid-beta proteins, which are implicated in Alzheimer's disease. The ability to modulate protein aggregation is a critical factor in developing treatments for neurodegenerative disorders.

The synthetic versatility of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid extends beyond its use as a building block for peptides. It can also be employed in the synthesis of small molecules with diverse biological activities. For example, a recent publication in Organic Letters described the use of this compound as a starting material for the synthesis of novel inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in modulating signaling pathways involved in various diseases, including inflammatory disorders and viral infections.

The structural complexity and functional diversity of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid make it an attractive target for further research and development. Ongoing studies are exploring its potential applications in areas such as drug delivery, enzyme inhibition, and biomaterials science. The ability to fine-tune its properties through chemical modifications opens up new avenues for creating compounds with tailored biological activities.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylpropanamidopropanoic acid (CAS No. 2648927-93-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique combination of structural features and functional properties makes it an invaluable tool for advancing our understanding of biological processes and developing new therapeutic strategies.